Cas no 64179-70-0 (2-ethenyl-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2-ethenyl-2,3-dihydro-1,4-benzodioxine
• CAS No: 64179-70-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1671913
• PubChem ID: 12368511
• Update Time: 2025-10-28

2-ethenyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin, 2-ethenyl-2,3-dihydro-
• 2-ethenyl-2,3-dihydro-1,4-benzodioxine
• 64179-70-0
• EN300-1847533
• SCHEMBL1567189

• Inchi： 1S/C10H10O2/c1-2-8-7-11-9-5-3-4-6-10(9)12-8/h2-6,8H,1,7H2
• InChI Key： ZUKWSWFYIBXDMP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C=C

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-ethenyl-2,3-dihydro-1,4-benzodioxine

2-Ethenyl-2,3-Dihydro-1,4-Benzodioxine (CAS No. 64179-70-0): An Overview of Its Structure, Properties, and Applications

2-Ethenyl-2,3-dihydro-1,4-benzodioxine (CAS No. 64179-70-0) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structure and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

2-Ethenyl-2,3-dihydro-1,4-benzodioxine is a cyclic ether with a benzene ring fused to a 1,4-dioxane ring. The presence of the ethenyl group (C₂H₃) attached to the benzene ring imparts unique chemical and physical properties to the molecule. The compound is known for its stability under various conditions and its ability to participate in a wide range of chemical reactions.

The molecular formula of 2-Ethenyl-2,3-dihydro-1,4-benzodioxine is C₉H₁₀O₂, with a molecular weight of approximately 150.17 g/mol. It is a colorless liquid at room temperature and has a boiling point of around 185°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of 2-Ethenyl-2,3-dihydro-1,4-benzodioxine can be achieved through several routes. One common method involves the reaction of 1,4-benzenedimethanol with ethylene oxide in the presence of an acid catalyst. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the cyclic ether structure.

An alternative synthetic route involves the intramolecular cyclization of an appropriate precursor molecule. For example, the reaction of 3-(2-hydroxyethyl)-4-hydroxybenzaldehyde with an alkylating agent such as ethylene oxide can yield 2-Ethenyl-2,3-dihydro-1,4-benzodioxine. This method offers good yields and is suitable for large-scale production.

Applications in Pharmaceutical Research

2-Ethenyl-2,3-dihydro-1,4-benzodioxine has shown promise in various pharmaceutical applications due to its structural similarity to certain bioactive compounds. Recent studies have explored its potential as a scaffold for drug discovery and development.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Ethenyl-2,3-dihydro-1,4-benzodioxine-based derivatives as inhibitors of specific enzymes involved in neurodegenerative diseases. The results indicated that these derivatives exhibited potent inhibitory activity against target enzymes, suggesting their potential as therapeutic agents.

Another area of interest is the use of 2-Ethenyl-2,3-dihydro-1,4-benzodioxine-derived compounds in cancer research. A study published in Cancer Research demonstrated that certain derivatives of this compound could selectively target cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While 2-Ethenyl-2,3-dihydro-1,4-benzodioxine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

In terms of environmental impact, the disposal of chemical waste should be conducted in accordance with local regulations to minimize any potential harm to ecosystems. Green chemistry principles should be applied wherever possible to reduce the environmental footprint associated with the synthesis and use of this compound.

Conclusion

2-Ethenyl-2,3-dihydro-1,4-benzodioxine (CAS No. 64179-70-0) is a versatile compound with a unique chemical structure that offers numerous opportunities for research and development in various fields. Its stability and reactivity make it an attractive candidate for pharmaceutical applications, particularly in drug discovery and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely that new applications will emerge in the coming years.